2,5-dimethoxy-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide

• IUPAC Name: 2,5-dimethoxy-N-[(5-thiophen-2-ylpyridin-3-yl)methyl]benzenesulfonamide
• InChI: InChI=1S/C18H18N2O4S2/c1-23-15-5-6-16(24-2)18(9-15)26(21,22)20-11-13-8-14(12-19-10-13)17-4-3-7-25-17/h3-10,12,20H,11H2,1-2H3
• InChI Key: GTMRLMGBADOROK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)OC)S(=O)(=O)NCC2=CC(=CN=C2)C3=CC=CS3
• Molecular Formula: C18H18N2O4S2
• Molecular Weight: 390.5 g/mol

Description

The compound “2,5-dimethoxy-N-((5-(thiophen-2-yl)pyridin-3-yl)methyl)benzenesulfonamide” is a complex organic molecule that contains a benzenesulfonamide core with various functional groups attached, including a pyridine ring and a thiophene ring.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving nucleophilic attack sites. For instance, a Diels–Alder reaction was used in the synthesis of a related compound.

Molecular Structure Analysis

The molecular structure of this compound likely involves negative charges gathered around the O4 and O5 atoms in the sulfonamide group, indicating that this structure is a possible nucleophilic attack site.

Chemical Reactions Analysis

The sulfonamide group in this compound could be a site of nucleophilic attack, which could be involved in various chemical reactions.

Scientific Research Applications

Inhibition of Alkaline Phosphatase Activity

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Nucleophilic Attack Site in Chemical Synthesis

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Inhibition of Carbonic Anhydrase

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Quantification in Biological Matrices

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Neurotoxicity Studies

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Therapeutic Applications in Alzheimer’s Treatment

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TNAP Inhibitor - MilliporeSigmaSYNTHESIS, CHARACTERIZATION, CRYSTAL STRUCTURE, AND DFT STUDY OF N-(2 …2-Phenethylamines in Medicinal Chemistry: A Review - MDPIAnalysis of 2,5-dimethoxy-amphetamines and 2,5-dimethoxy … - SpringerMechanistic Insights into the Neurotoxicity of 2,5 … - MDPITherapeutic importance of synthetic thiophene - BMC Chemistry

Mechanism of Action

Target of Action

Compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors are often involved in a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities .

Mode of Action

It’s suggested that the negative charges gathered around the o4 and o5 atoms in the sulfonamide group could indicate a possible nucleophilic attack site . This suggests that the compound might interact with its targets through nucleophilic substitution reactions.

Biochemical Pathways

Compounds with similar structures have been associated with a variety of biological activities, suggesting that they may affect multiple biochemical pathways .

Result of Action

Compounds with similar structures have been associated with a variety of biological activities, including antiviral, anti-inflammatory, anticancer, and antimicrobial activities . This suggests that the compound could potentially have similar effects.